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Cat. No.: B1307599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Hydroxy-4-methylphenylboronic acid is a versatile organic building block of significant

interest in medicinal chemistry and materials science. Its utility stems from the presence of the

boronic acid functional group, which enables a variety of cross-coupling reactions, most notably

the Suzuki-Miyaura and Chan-Lam couplings. This guide provides an in-depth overview of the

reactivity profile of 3-Hydroxy-4-methylphenylboronic acid, focusing on its participation in

these key transformations. Due to a lack of specific quantitative data for this particular

compound in the public domain, the experimental details and yields provided are based on

established protocols for closely related substituted phenylboronic acids and should be

considered illustrative.

Core Reactivity: Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, facilitating the

formation of carbon-carbon bonds between a boronic acid and an organohalide (or triflate)

using a palladium catalyst and a base. This reaction is widely employed in the synthesis of

biaryl and substituted aromatic compounds, which are common motifs in pharmaceuticals and

functional materials.
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The general scheme for the Suzuki-Miyaura coupling of 3-Hydroxy-4-methylphenylboronic
acid with an aryl halide is depicted below.

Caption: General scheme of the Suzuki-Miyaura coupling.

Catalytic Cycle
The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition,

transmetalation, and reductive elimination.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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